Cas no 65849-81-2 (3-(3-hydroxybutoxy)butan-1-ol)
3-(3-hydroxybutoxy)butan-1-ol structure
Product Name:3-(3-hydroxybutoxy)butan-1-ol
CAS No:65849-81-2
MF:C8H18O3
MW:162.226723194122
CID:962654
PubChem ID:171694
Update Time:2025-04-19
3-(3-hydroxybutoxy)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-hydroxybutoxy)butan-1-ol
- 4-(4-hydroxybutan-2-yloxy)butan-2-ol
- 1-Butanol, 3-(3-hydroxybutoxy)-
- AI3-28420
- HNV776ALV9
- DTXSID00886785
- 65849-81-2
- EINECS 265-946-0
- NS00087969
- 3-(3-hydroxybutoxy)-1-butanol
- SCHEMBL268055
- HNXKBOZFEUCZHF-UHFFFAOYSA-N
- 1, 3'-Dimethyl-3,3'-dihydrodipropyl ether
-
- Inchi: 1S/C8H18O3/c1-7(10)4-6-11-8(2)3-5-9/h7-10H,3-6H2,1-2H3
- InChI Key: HNXKBOZFEUCZHF-UHFFFAOYSA-N
- SMILES: O(CCC(C)O)C(C)CCO
Computed Properties
- Exact Mass: 162.12564
- Monoisotopic Mass: 162.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 85.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 0.997
- Boiling Point: 278.4°C at 760 mmHg
- Flash Point: 122.2°C
- Refractive Index: 1.451
- PSA: 49.69
3-(3-hydroxybutoxy)butan-1-ol Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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